Cas no 1935479-68-7 (8-oxabicyclo3.2.1octane-2-thiol)

8-Oxabicyclo[3.2.1]octane-2-thiol is a bicyclic heterocyclic compound featuring a sulfur-containing thiol group and an oxygen bridge within its structure. This unique molecular framework imparts reactivity useful in organic synthesis, particularly in thiol-ene click chemistry and as a building block for more complex architectures. The strained bicyclic system enhances its reactivity, while the thiol group allows for selective functionalization. Its stability and structural rigidity make it valuable for applications in pharmaceuticals, materials science, and ligand design. The compound’s distinct properties enable precise modifications in synthetic pathways, offering versatility in the development of novel chemical entities.

8-oxabicyclo3.2.1octane-2-thiol structure

1935479-68-7 structure

Product Name:8-oxabicyclo3.2.1octane-2-thiol

CAS No:1935479-68-7

MF:C₇H₁₂OS

MW:144.234580993652

CID:5715668

PubChem ID:130874271

Update Time:2025-06-08

8-oxabicyclo3.2.1octane-2-thiol Chemical and Physical Properties

Names and Identifiers

- 1935479-68-7
- 8-Oxabicyclo[3.2.1]octane-2-thiol
- EN300-1289221
- 8-oxabicyclo3.2.1octane-2-thiol
- Inchi： 1S/C7H12OS/c9-7-4-2-5-1-3-6(7)8-5/h5-7,9H,1-4H2
- InChI Key： IFESMAQIBAWPRG-UHFFFAOYSA-N
- SMILES： SC1CCC2CCC1O2

Computed Properties

Exact Mass: 144.06088618g/mol
Monoisotopic Mass: 144.06088618g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 10.2Å²

Experimental Properties

Density: 1.11±0.1 g/cm3(Predicted)
Boiling Point: 220.6±23.0 °C(Predicted)
pka: 10.17±0.20(Predicted)

8-oxabicyclo3.2.1octane-2-thiol Pricemore >>

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Enamine	EN300-1289221-1.0g	8-oxabicyclo[3.2.1]octane-2-thiol	1935479-68-7	1g	$0.0	2023-06-07
Enamine	EN300-1289221-50mg	8-oxabicyclo[3.2.1]octane-2-thiol	1935479-68-7	50mg	$768.0	2023-10-01
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Enamine	EN300-1289221-1000mg	8-oxabicyclo[3.2.1]octane-2-thiol	1935479-68-7	1000mg	$914.0	2023-10-01
Enamine	EN300-1289221-2500mg	8-oxabicyclo[3.2.1]octane-2-thiol	1935479-68-7	2500mg	$1791.0	2023-10-01
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Enamine	EN300-1289221-10000mg	8-oxabicyclo[3.2.1]octane-2-thiol	1935479-68-7	10000mg	$3929.0	2023-10-01